(4S,4'S)-2,2'-(Ethane-1,1-diyl)bis(4-benzyl-4,5-dihydrooxazole)
Description
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Properties
Molecular Formula |
C22H24N2O2 |
|---|---|
Molecular Weight |
348.4 g/mol |
IUPAC Name |
(4S)-4-benzyl-2-[1-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]ethyl]-4,5-dihydro-1,3-oxazole |
InChI |
InChI=1S/C22H24N2O2/c1-16(21-23-19(14-25-21)12-17-8-4-2-5-9-17)22-24-20(15-26-22)13-18-10-6-3-7-11-18/h2-11,16,19-20H,12-15H2,1H3/t19-,20-/m0/s1 |
InChI Key |
ODTYNTHHTVOVID-PMACEKPBSA-N |
Isomeric SMILES |
CC(C1=N[C@H](CO1)CC2=CC=CC=C2)C3=N[C@H](CO3)CC4=CC=CC=C4 |
Canonical SMILES |
CC(C1=NC(CO1)CC2=CC=CC=C2)C3=NC(CO3)CC4=CC=CC=C4 |
Origin of Product |
United States |
Biological Activity
The compound (4S,4'S)-2,2'-(Ethane-1,1-diyl)bis(4-benzyl-4,5-dihydrooxazole) is a member of the oxazole family, which has gained attention for its diverse biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial properties, potential therapeutic applications, and relevant research findings.
Chemical Structure and Properties
- Molecular Formula : CHNO
- CAS Number : 698350-53-7
- Molecular Weight : 396.50 g/mol
The compound features a bis(oxazole) structure that contributes to its biological activity. The oxazole moiety is known for its role in various pharmacological applications.
Antimicrobial Activity
Recent studies have highlighted the antimicrobial potential of oxazole derivatives. Specifically, compounds similar to (4S,4'S)-2,2'-(Ethane-1,1-diyl)bis(4-benzyl-4,5-dihydrooxazole) have demonstrated significant activity against various pathogens.
| Pathogen | Minimum Inhibitory Concentration (MIC) | Reference |
|---|---|---|
| Candida albicans | 0.03 - 0.5 μg/mL | |
| Cryptococcus neoformans | 0.25 - 2 μg/mL | |
| Aspergillus fumigatus | 0.25 - 2 μg/mL |
These findings suggest that the compound may possess broad-spectrum antifungal activity.
The mechanism by which oxazole derivatives exert their antimicrobial effects often involves interference with cellular processes such as protein synthesis or disruption of membrane integrity. Studies indicate that these compounds may target specific enzymes or metabolic pathways in fungi and bacteria.
Pharmacokinetics
Pharmacokinetic studies of related oxazole compounds have shown promising results regarding their stability and metabolism. For instance, certain derivatives exhibited half-lives of over 69 minutes in human liver microsomes, indicating potential for therapeutic use with minimal toxicity .
Case Study 1: Antifungal Efficacy
A study conducted on various oxazole derivatives revealed that compounds A30-A34 displayed excellent antifungal properties against Candida albicans, with MIC values significantly lower than those of conventional antifungal agents. This study emphasizes the potential of (4S,4'S)-2,2'-(Ethane-1,1-diyl)bis(4-benzyl-4,5-dihydrooxazole) as a lead compound for further development in antifungal therapies .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
